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Compound of Interest

Compound Name: Co 101244 hydrochloride

Cat. No.: B1669276

Audience: Researchers, scientists, and drug development professionals.

Application Notes

Co 101244 hydrochloride is a potent and selective antagonist for the GIuN2B (formerly NR2B)
subunit of the N-methyl-D-aspartate (NMDA) receptor.[1][2] It demonstrates high selectivity for
GIluN1A/2B subunit combinations, with IC50 values of 0.043 uM, compared to over 100 uM for
GIuN1A/2A and GIuN1A/2C combinations.[1][2] This compound has shown neuroprotective
effects in both in vitro and in vivo studies.[1][2]

The NMDA receptor is a glutamate-gated ion channel that plays a crucial role in synaptic
plasticity, learning, and memory.[3][4][5] Upon activation by glutamate and a co-agonist (glycine
or D-serine), and relief of a voltage-dependent magnesium block, the NMDA receptor channel
opens, allowing the influx of Ca2+ ions.[5] This calcium influx triggers downstream signaling
cascades critical for many neurological functions.[4][5]

Solubility Data

The solubility of Co 101244 hydrochloride can vary between different solvents and is also
subject to variations between different batches, which may be due to the degree of hydration.
The following table summarizes the available solubility data.
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Concentration Concentration
Solvent Source

(mM) (mg/mL)
DMSO 50 mM 18.9 mg/mL Tocris Bioscience[1]
DMSO - > 10 mg/mL Cayman Chemical[6]
Water 100 mM 37.79 mg/mL Tocris Bioscience[1]

1-10 mg/mL (sparingly )

PBS (pH 7.2) - Cayman Chemical[6]

soluble)

Note on Aqueous Solubility: There are conflicting reports regarding the solubility of Co 101244
hydrochloride in agueous solutions. While Tocris Bioscience reports high solubility in water[1],
Cayman Chemical describes it as sparingly soluble in PBS[6], and MedKoo Biosciences states
it is not soluble in water[7]. Researchers should exercise caution and determine the solubility
for their specific experimental needs and batch of the compound. For in vivo studies, complex

solvent systems are often employed.[8]

NMDA Receptor Signaling Pathway

The following diagram illustrates the signaling pathway of the NMDA receptor, which is
antagonized by Co 101244 hydrochloride at the GIUN2B subunit.
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NMDA Receptor Signaling Pathway

Experimental Protocols
Protocol 1: Preparation of a 50 mM Stock Solution in
DMSO

This protocol describes the preparation of a 50 mM stock solution of Co 101244 hydrochloride
(Molecular Weight: 377.91 g/mol ) in DMSO.

Materials:

Co 101244 hydrochloride

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes
Procedure:

» Weigh out the desired amount of Co 101244 hydrochloride. For example, to prepare 1 mL
of a 50 mM stock solution, weigh out 18.9 mg.

e Add the appropriate volume of DMSO to the Co 101244 hydrochloride. For 18.9 mg, add 1
mL of DMSO.

» Vortex the solution until the compound is completely dissolved. Gentle warming (e.g., in a
37°C water bath) or sonication can be used to aid dissolution if necessary.[8]

 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[8]
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Protocol 2: Preparation of a Working Solution in PBS
(pH 7.2)

This protocol outlines the preparation of a working solution of Co 101244 hydrochloride in
PBS. Note the limited solubility in aqueous buffers.

Materials:

e Co0 101244 hydrochloride stock solution in DMSO
e Phosphate-buffered saline (PBS), pH 7.2

» Sterile tubes

Procedure:

Thaw the Co 101244 hydrochloride stock solution.
e Determine the final desired concentration of Co 101244 hydrochloride in PBS.

» Serially dilute the DMSO stock solution into PBS to achieve the final concentration. It is
recommended to add the DMSO stock solution to the PBS while vortexing to facilitate mixing
and minimize precipitation.

o Observe the solution for any signs of precipitation. Due to the sparingly soluble nature of Co
101244 hydrochloride in PBS[6], it is advisable to prepare the working solution fresh and
use it immediately. The final concentration of DMSO in the working solution should be kept
low and tested for its effect in the specific experimental setup.

Experimental Workflow Diagram

The following diagram illustrates the workflow for preparing stock and working solutions of Co
101244 hydrochloride.
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Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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